Cas no 1270461-15-8 (2-(3-phenoxyphenyl)azetidine)

• Product Name: 2-(3-phenoxyphenyl)azetidine
• CAS No: 1270461-15-8
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6385330
• PubChem ID: 65804875
• Update Time: 2025-10-05

2-(3-phenoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenoxyphenyl)azetidine
• Azetidine, 2-(3-phenoxyphenyl)-
• EN300-1870255
• CS-0267503
• AKOS015145215
• 1270461-15-8

• Inchi： 1S/C15H15NO/c1-2-6-13(7-3-1)17-14-8-4-5-12(11-14)15-9-10-16-15/h1-8,11,15-16H,9-10H2
• InChI Key： ACPWUPWJKNZFRB-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 344.6±35.0 °C(Predicted)
• pka: 10.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(3-phenoxyphenyl)azetidine

2-(3-Phenoxyphenyl)azetidine (CAS No. 1270461-15-8): A Promising Scaffold in Modern Medicinal Chemistry

2-(3-Phenoxyphenyl)azetidine, identified by the Chemical Abstracts Service (CAS) number 1270461-15-8, is a nitrogen-containing heterocyclic compound with a unique structural framework that has garnered significant attention in contemporary pharmaceutical and chemical research. The molecule features a four-membered azetidine ring, which is fused to a 3-phenoxyphenyl group, creating a rigid and planar architecture. This structural rigidity is critical for modulating molecular interactions with biological targets, making it an attractive scaffold for drug design and development. Recent studies have highlighted its potential as a building block for small-molecule therapeutics, particularly in the fields of enzyme inhibition, receptor modulation, and anti-inflammatory agent development.

The azetidine core of 2-(3-phenoxyphenyl)azetidine is a key functional element due to its ability to mimic the conformational properties of amino acid residues in peptides. This structural mimicry enables the compound to interact with protein active sites in a manner similar to natural substrates or inhibitors. The phenoxyphenyl substituent further enhances its pharmacological profile by introducing aromaticity and electron-donating effects, which can influence binding affinity and selectivity. Notably, the phenoxy linkage between the benzene rings provides additional steric and electronic diversity, allowing for fine-tuning of molecular properties through synthetic modifications.

In recent years, the compound has been explored as a lead structure for developing G protein-coupled receptor (GPCR) modulators, particularly those targeting the serotoninergic system. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of CAS No. 1270461-15-8 exhibited high selectivity for the 5-HT₆ receptor subtype, which is implicated in cognitive disorders such as Alzheimer’s disease and schizophrenia. The researchers utilized structure-based drug design approaches to optimize binding interactions, achieving nanomolar potency while minimizing off-target effects on related receptors like 5-HT_2A. These findings underscore the compound’s potential as a starting point for developing next-generation neuropharmacological agents.

Beyond GPCR targeting, 2-(3-phenoxyphenyl)azetidine has shown promise as an inhibitor of proteolytic enzymes involved in pathological processes. For instance, preliminary investigations into matrix metalloproteinases (MMPs)—a family of zinc-dependent endopeptidases linked to tissue degradation in diseases like osteoarthritis—revealed that specific derivatives of this scaffold could reversibly bind to the active site via chelation of the zinc ion. A 2023 patent application (WO/XXXXXX) described novel analogs with enhanced stability under physiological conditions, suggesting their utility as long-term therapeutic agents.

The synthetic accessibility of CAS No. 1270461-15-8 is another critical factor driving its research interest. Traditional methods involve multistep reactions starting from substituted phenols or anilines, followed by azetidination via ring-closing metathesis or nucleophilic substitution strategies. Recent advancements in catalytic asymmetric synthesis have enabled enantiomerically pure forms of the compound to be produced efficiently, addressing challenges related to stereochemical control during scale-up processes. Green chemistry initiatives have also focused on reducing solvent waste and energy consumption by employing microwave-assisted protocols or biocatalytic transformations.

In addition to pharmaceutical applications, 2-(3-phenoxyphenyl)azetidine serves as a valuable intermediate in materials science research. Its conjugated aromatic system and nitrogen lone pair make it suitable for designing functional polymers with tailored optical or electronic properties. For example, conjugated oligomers based on this scaffold have been investigated for organic photovoltaic devices due to their ability to absorb visible light while maintaining charge-carrier mobility across polymer chains.

The safety profile of CAS No. 1270461-15-8 remains an active area of investigation as researchers aim to establish guidelines for its use in preclinical studies. In vitro cytotoxicity assays using human-derived cell lines have indicated low toxicity at concentrations below 5 μM; however, further studies are required to evaluate long-term exposure effects and potential interactions with other xenobiotics commonly encountered during drug development pipelines.

Ongoing efforts are also focused on expanding the chemical space around this core structure through bioisosteric replacements or macrocyclic modifications aimed at improving oral bioavailability—a key consideration when transitioning from laboratory-scale experiments toward clinical trials phases I–III regulatory submissions process managed under FDA guidelines.